Iridium, carbonylchlorobis(triphenylphosphine)-
Overview
Description
Iridium, carbonylchlorobis(triphenylphosphine)-, also known as Vaska’s complex, is a well-known organometallic compound with the formula IrCl(CO)[P(C₆H₅)₃]₂. This compound is notable for its square planar geometry and its ability to undergo oxidative addition and reversible binding to molecular oxygen. It was first reported by J. W. DiLuzio and Lauri Vaska in 1961 .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Iridium, carbonylchlorobis(triphenylphosphine)- typically involves heating an iridium chloride salt with triphenylphosphine and a carbon monoxide source. The most popular method uses dimethylformamide (DMF) as a solvent, and sometimes aniline is added to accelerate the reaction. Another popular solvent is 2-methoxyethanol. The reaction is typically conducted under nitrogen. In this synthesis, triphenylphosphine serves as both a ligand and a reductant, and the carbonyl ligand is derived by decomposition of dimethylformamide .
Industrial Production Methods
While specific industrial production methods for Iridium, carbonylchlorobis(triphenylphosphine)- are not widely documented, the laboratory synthesis methods can be scaled up for industrial purposes. The use of DMF or 2-methoxyethanol as solvents and the addition of aniline to accelerate the reaction are key steps that can be adapted for larger-scale production .
Chemical Reactions Analysis
Types of Reactions
Iridium, carbonylchlorobis(triphenylphosphine)- undergoes various types of reactions, including oxidative addition, reduction, and substitution reactions. It is particularly notable for its ability to bind to molecular oxygen reversibly .
Common Reagents and Conditions
Oxidative Addition: This reaction involves the addition of diatomic molecules such as hydrogen, halogens, or oxygen to the iridium center. Common reagents include hydrogen gas (H₂), chlorine gas (Cl₂), and oxygen gas (O₂).
Reduction: The compound can be reduced using hydride donors such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).
Substitution: Ligand substitution reactions can occur with various phosphine ligands or carbonyl ligands under appropriate conditions
Major Products Formed
Oxidative Addition: Formation of Iridium(III) complexes with added ligands.
Reduction: Formation of Iridium(I) hydride complexes.
Substitution: Formation of new Iridium complexes with substituted ligands
Scientific Research Applications
Iridium, carbonylchlorobis(triphenylphosphine)- has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of Iridium, carbonylchlorobis(triphenylphosphine)- involves its ability to undergo oxidative addition and reversible binding to molecular oxygen. The iridium center can interact with various molecular targets, facilitating reactions such as hydrogenation and carbonylation. The pathways involved include the formation of Iridium(III) complexes and the reversible binding of oxygen to the iridium center .
Comparison with Similar Compounds
Similar Compounds
Rhodium, carbonylchlorobis(triphenylphosphine)-: Similar in structure and reactivity, but with rhodium as the central metal.
Palladium, tetrakis(triphenylphosphine)-: Another similar compound with palladium as the central metal, used in different catalytic applications.
Uniqueness
Iridium, carbonylchlorobis(triphenylphosphine)- is unique due to its ability to reversibly bind to molecular oxygen, a property not commonly found in similar compounds. This makes it particularly valuable in studies involving oxidative addition and oxygen binding .
Properties
IUPAC Name |
carbon monoxide;iridium;triphenylphosphane;chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C18H15P.CO.ClH.Ir/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;;/h2*1-15H;;1H;/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSPLSJCNZPDHCN-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[O+].C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-].[Ir] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H30ClIrOP2- |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10894013 |
Source
|
| Record name | Vaska's complex | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10894013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
780.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow crystalline powder; [Acros Organics MSDS] |
Source
|
| Record name | Carbonylbis(triphenylphosphine)iridium chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12765 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
15318-31-7, 14871-41-1 |
Source
|
| Record name | Carbonylchlorobis(triphenylphosphine)iridium, trans- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015318317 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Iridium, carbonylchlorobis(triphenylphosphine)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Vaska's complex | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10894013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Carbonylchlorobis(triphenylphosphine)iridium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.386 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CARBONYLCHLOROBIS(TRIPHENYLPHOSPHINE)IRIDIUM, TRANS- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J8AO572UZW | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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